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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ohchinin acetate is a naturally occurring limonoid, a class of highly oxygenated
tetranortriterpenoids, that has been isolated from plants of the Meliaceae family, notably
Azadirachta indica (Neem) and Melia azedarach Linn. var. japonica Makino.[1][2] As a member
of a chemical group renowned for a wide array of biological activities, including insecticidal,
cytotoxic, and anti-inflammatory effects, ohchinin acetate presents a compelling subject for
scientific investigation. This technical guide provides a comprehensive review of the available
literature on ohchinin acetate, focusing on its chemical properties, and situating it within the
broader context of related bioactive limonoids. While direct and extensive biological studies on
ohchinin acetate are limited, this review consolidates the existing information and draws
parallels with closely related compounds to illuminate its potential for future research and drug
development.

Chemical and Physical Properties

Ohchinin acetate is characterized by a complex, polycyclic structure typical of limonoids. Its
fundamental chemical and physical properties are summarized in the table below, based on
data available in public chemical databases.
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Property Value Source
Molecular Formula C38H4409 [1112]
Molecular Weight 644.7 g/mol [1]

[(1R,2S,4R,6R,9R,10R,11R,12
S,14R,15R,18R)-14-acetyloxy-
6-(furan-3-yl)-10-(2-methoxy-2-
oxoethyl)-7,9,11,15-

IUPAC Name [1]
tetramethyl-3,17-
dioxapentacyclo[9.6.1.02,°.0% 5.
0%°,28]octadec-7-en-12-yl]
(E)-3-phenylprop-2-enoate

CAS Number 67023-81-8 [2]
Predicted Boiling Point 694.3455.0 °C [2]
Predicted Density 1.27+0.1 g/cm3 [2]

Biological Activities and Therapeutic Potential

Direct experimental evidence for the biological activities of ohchinin acetate is not extensively
documented in publicly available literature. However, its structural classification as a limonoid
from Azadirachta indica and Melia azedarach provides a strong basis for inferring its potential
bioactivities. Limonoids from these species are well-studied and have demonstrated significant
therapeutic potential in several areas.

Cytotoxic and Anti-Cancer Activity

Numerous limonoids isolated from Azadirachta indica have exhibited potent cytotoxic effects
against various human cancer cell lines.[1][3][4][5] For instance, studies on limonoids such as
azadiradione, gedunin, and nimbolide have demonstrated their ability to induce apoptosis
(programmed cell death) in cancer cells through the activation of caspase pathways.[1][3][6]
These compounds have shown efficacy against leukemia, lung, stomach, breast, and
melanoma cell lines.[3][4] Given that ohchinin acetate shares the core limonoid skeleton, it is
a plausible candidate for possessing similar cytotoxic properties. Further investigation is
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warranted to determine its specific ICso values against a panel of cancer cell lines and to
elucidate its mechanism of action.

Insecticidal and Antifeedant Activity

The Meliaceae family is a rich source of natural insecticides, with the limonoid azadirachtin
being the most famous example.[7] Limonoids from Melia azedarach have also shown
significant antifeedant and insecticidal properties against a variety of insect pests.[8][9][10]
These compounds often act by disrupting insect growth, development, and feeding behavior.
The structural attributes of ohchinin acetate suggest that it may contribute to the overall
insecticidal activity of the plant extracts from which it is derived.

Anti-inflammatory Activity

Limonoids from neem have been reported to possess anti-inflammatory properties.[11] While
specific studies on ohchinin acetate are lacking, the general anti-inflammatory potential of this
class of compounds suggests that it could be a valuable molecule for further research in this
area.

Experimental Protocols

As there are no detailed published experimental studies specifically on the biological activities
of ohchinin acetate, this section provides a generalized workflow for the isolation and
bioactivity screening of limonoids, which would be applicable to the study of ohchinin acetate.
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Solvent Extraction
(e.g., Hexane, Methanol)

Plant Material
(e.g., A. indica seeds)

Chromatographic Fractionation
(e.g., Column Chromatography)

Extraction and Isolation

Structural Elucidation
(NMR, MS)

Isolation of Ohchinin Acetate
(e.g., HPLC)

Bioactivity Screening

Anti-inflammatory Assays
(e.g., NO inhibition, Cytokine analysis)

Insecticidal Assays
(e.g., Antifeedant, Larvicidal)

Cytotoxicity Assays
(e.g., MTT, Apoptosis Assay)

© 2025 BenchChem. All rights reserved. 47

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Cancer Cell

Ohchinin Acetate

itochondrial Pathway

Bax/Bak

Receptor-Mediated Pathway

Death Receptor Cytochrome ¢

Caspase-8 Caspase-9

Caspase-3

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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